Cas no 3126-95-2 (Oxirane,2-(propoxymethyl)-)

• Product Name: Oxirane,2-(propoxymethyl)-
• CAS No: 3126-95-2
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD00046994
• CID: 310175
• PubChem ID: 18406
• Update Time: 2025-10-31

Oxirane,2-(propoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-(propoxymethyl)-
• 2-(propoxymethyl)Oxirane
• (Propoxymethyl)oxirane
• 1,2-Epoxy-3-propoxypropane
• Ether, 2,3-epoxypropyl propyl
• Glycidyl propyl ether
• Propane, 1,2-epoxy-3-propoxy-
• Propyl glycidyl ether
• EINECS 221-509-6
• FT-0748602
• CWNOEVURTVLUNV-UHFFFAOYSA-N
• Propane,2-epoxy-3-propoxy-
• Oxirane, (propoxymethyl)-
• SCHEMBL143771
• NSC-83412
• AKOS009396397
• 2-(Propoxymethyl)oxirane #
• NCIOpen2_001013
• NSC83412
• BRN 0103029
• (Propoxy methyl)oxirane
• 3126-95-2
• NSC 83412
• n-propyl glycidyl ether
• DTXSID601314886
• NS00046049

• MDL： MFCD00046994
• Inchi： 1S/C6H12O2/c1-2-3-7-4-6-5-8-6/h6H,2-5H2,1H3
• InChI Key： CWNOEVURTVLUNV-UHFFFAOYSA-N
• SMILES： O1CC1COCCC

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on Oxirane,2-(propoxymethyl)-

Oxirane, 2-(Propoxymethyl)-: A Comprehensive Overview

Oxirane, 2-(propoxymethyl)-, also known by its CAS number 3126-95-2, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by their high reactivity and wide range of uses in chemical synthesis. The structure of Oxirane, 2-(propoxymethyl)- consists of an epoxide ring attached to a propoxymethyl group, making it a valuable intermediate in the production of polymers, surfactants, and other specialty chemicals.

Recent advancements in the field of polymer chemistry have highlighted the potential of Oxirane, 2-(propoxymethyl)- as a key building block for developing high-performance materials. Researchers have explored its use in synthesizing thermosetting resins and adhesives, where its ability to undergo ring-opening polymerization under specific conditions has proven advantageous. This property allows for the creation of materials with enhanced mechanical strength and thermal stability, making them suitable for aerospace and automotive applications.

In addition to its role in polymer synthesis, Oxirane, 2-(propoxymethyl)- has gained attention in the pharmaceutical industry as a precursor for drug delivery systems. Its reactivity and compatibility with biological systems make it an ideal candidate for developing biodegradable polymers used in controlled-release medications. Recent studies have demonstrated its potential in creating nanocomposites that improve drug encapsulation efficiency and reduce side effects.

The synthesis of Oxirane, 2-(propoxymethyl)- typically involves the epoxidation of allyl propyl ether using peracids or other oxidizing agents. This process is highly efficient and has been optimized to achieve high yields while minimizing by-products. The compound's stability under various reaction conditions makes it a preferred choice for large-scale industrial production.

From an environmental perspective, the biodegradability of Oxirane, 2-(propoxymethyl)- has been a topic of interest among researchers. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation within a relatively short period, reducing its environmental footprint. This characteristic aligns with global efforts to develop sustainable chemical processes that minimize ecological impact.

In conclusion, Oxirane, 2-(propoxymethyl)- (CAS No. 3126-95-2) stands as a pivotal compound in modern chemistry due to its diverse applications and adaptability across multiple industries. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in both current and future technological advancements.